molecular formula C14H7F3N2O3 B8404914 2-(3-Trifluromethylphenyl)-5-nitrobenzoxazol

2-(3-Trifluromethylphenyl)-5-nitrobenzoxazol

Cat. No.: B8404914
M. Wt: 308.21 g/mol
InChI Key: CHQDENQEYNLACM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-Trifluromethylphenyl)-5-nitrobenzoxazol is a useful research compound. Its molecular formula is C14H7F3N2O3 and its molecular weight is 308.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H7F3N2O3

Molecular Weight

308.21 g/mol

IUPAC Name

5-nitro-2-[3-(trifluoromethyl)phenyl]-1,3-benzoxazole

InChI

InChI=1S/C14H7F3N2O3/c15-14(16,17)9-3-1-2-8(6-9)13-18-11-7-10(19(20)21)4-5-12(11)22-13/h1-7H

InChI Key

CHQDENQEYNLACM-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)C(F)(F)F)C2=NC3=C(O2)C=CC(=C3)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Trifluoromethylbenzoyl chloride (9.03 g, 0.043 mol) and 2-hydroxy-5-nitroaniline (6.58 g, 0.041 mol) in toluene (200 ml) are refluxed for 48 hours. POCl3 (20 ml) is added, the mixture is refluxed for a further 2 hours and concentrated, and the solid is recrystallized from NaOH (pH=10). The product is filtered off and recrystallized from water and finally from isopropyl ether. Yield: 10.3 g (78%); Rf (8/2 petroleum ether/ethyl acetate): 0.58; IR (KBr): 3085, 1620, 1531, 1425, 1340 cm−1.
Quantity
9.03 g
Type
reactant
Reaction Step One
Quantity
6.58 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Quantity
20 mL
Type
reactant
Reaction Step Two

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